Cas no 149520-09-2 (1,3-Benzodioxole-5-propanoicacid, b-amino-, ethyl ester, (bS)-)

• Product name: 1,3-Benzodioxole-5-propanoicacid, b-amino-, ethyl ester, (bS)-
• CAS No: 149520-09-2
• MF: C₁₂H₁₅NO₄
• MW: 237.2518
• CID: 100188
• PubChem ID: 817105

1,3-Benzodioxole-5-propanoicacid, b-amino-, ethyl ester, (bS)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-propanoicacid, b-amino-, ethyl ester, (bS)-
• (2S)-2-hydroxybutyl 4-methylbenzenesulfonate
• (S)-(-)-2-hydroxybutyl tosylate
• (S)-(-)-5,5-dimethyl-5,6-dihydro-4H-cyclopenta[b]thiophene-6-carboxylic acid
• (S)-(-)-ethyl 3-amino-3-[5-(benzo-1,3-dioxole)]propanoate
• (S)-2-HYDROXYBUTYL P-TOSYLATE
• KB-63505
• (S)-3-Amino-3-(3,4-methylenedioxyphenyl)propionicacid,ethylester
• ethyl (3S)-3-amino-3-(1,3-dioxaindan-5-yl)propanoate
• 1,3-Benzodioxole-5-propanoic acid, beta-amino-, ethyl ester, (betaS)-
• 149520-09-2
• EN300-705881
• Ethyl (betaS)-beta-amino-1,3-benzodioxole-5-propanoate
• ETHYL (3S)-3-AMINO-3-(2H-1,3-BENZODIOXOL-5-YL)PROPANOATE
• DTXSID801235721
• ethyl (3S)-3-amino-3-(1,3-benzodioxol-5-yl)propanoate
• Ethyl (S)-3-amino-3-(benzo[d][1,3]dioxol-5-yl)propanoate
• SCHEMBL8249411

• Inchi： InChI=1S/C12H15NO4/c1-2-15-12(14)6-9(13)8-3-4-10-11(5-8)17-7-16-10/h3-5,9H,2,6-7,13H2,1H3/t9-/m0/s1
• InChI Key： CUMDNQXYGSSDHW-VIFPVBQESA-N
• SMILES： CCOC(C[C@@H](C1C=CC2OCOC=2C=1)N)=O

Computed Properties

• Exact Mass: 237.10010796g/mol
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.8Ų
• XLogP3: 0.8

Experimental Properties

• PSA: 70.78000
• LogP: 2.06860